Cas no 89726-05-6 (Benzene, 1-(1-methoxyethenyl)-3-nitro-)

• Product name: Benzene, 1-(1-methoxyethenyl)-3-nitro-
• CAS No: 89726-05-6
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 591339
• PubChem ID: 71325848

Benzene, 1-(1-methoxyethenyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1-methoxyethenyl)-3-nitro-
• 1-(1-methoxyethenyl)-3-nitrobenzene
• 89726-05-6
• DTXSID30755117

• Inchi： InChI=1S/C9H9NO3/c1-7(13-2)8-4-3-5-9(6-8)10(11)12/h3-6H,1H2,2H3
• InChI Key： SFCBANUCRULBEO-UHFFFAOYSA-N
• SMILES： COC(=C)C1=CC(=CC=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 179.058243149g/mol
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55Ų
• XLogP3: 2.6